(Z)-8-Tetradecenal

• CAS: 169054-69-7
• Synonyms: (Z)-8-TETRADECENAL
• Molecular Formula: C14H26O
• Molecular Weight: 210.36 g/mol
• SMILES: CCCCC=CCCCCCCCC=O
• InChI: InChI=1S/C14H26O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h5-6,14H,2-4,7-13H2,1H3/b6-5+
• InChIKey: ANJAOCICJSRZSR-AATRIKPKSA-N
• Solubility: Soluble in water; Soluble (in ethanol)

(Z)-8-Tetradecenal (CAS 169054-69-7) is a 14-carbon, monounsaturated fatty aldehyde with a cis (Z) double bond at the eighth carbon. This specific configuration is the primary driver of its potent sensory activity, distinguishing it from its trans (E) isomer and other positionally similar analogs.

Procuring (Z)-8-Tetradecenal (CAS 169054-69-7): A High-Impact, Cis-Unsaturated Fatty Aldehyde for Sensory & Biological Applications

(Z)-8-Tetradecenal (CAS 169054-69-7) is a 14-carbon, monounsaturated fatty aldehyde with a cis (Z) double bond at the eighth carbon. This specific configuration is the primary driver of its potent sensory activity, distinguishing it from its trans (E) isomer and other positionally similar analogs. It is a naturally occurring compound found in various plants and insects and is used as a flavoring agent, fragrance component, and a semiochemical in chemical ecology [1][2]. Its dual identity as both a critical insect communication signal and a powerful citrus-flavor modulator underpins its value in multiple scientific and industrial sectors.

• [1] Human Metabolome Database. (Z)-8-Tetradecenal (HMDB0032526). Accessed April 2026. View Source
• [2] Symrise GmbH & Co. KG. US7332468B2: 8-tetradecenal as fragrance and flavoring substance. 2008. View Source

Why Generic Aldehyde Substitution Fails: Quantified Sensory Superiority of (Z)-8-Tetradecenal

Substituting (Z)-8-Tetradecenal with other 14-carbon aldehydes or even its own E-isomer is not chemically or functionally equivalent. The position and stereochemistry of the double bond dictate both the compound's biological activity and its sensory properties. As shown in the quantitative evidence below, the Z-8 configuration imparts an exceptionally low odor threshold and a unique, potent citrus character that is absent or significantly diminished in its closest structural relatives [1]. This specificity is critical for applications ranging from creating authentic citrus flavor profiles in food science to designing species-specific pheromone lures in integrated pest management. The data demonstrate that small changes in molecular geometry lead to orders-of-magnitude differences in performance, making precise procurement essential for reproducible results [1].

• [1] Symrise GmbH & Co. KG. US7332468B2: 8-tetradecenal as fragrance and flavoring substance. 2008. View Source

(Z)-8-Tetradecenal: A Quantitative Comparison Guide for Scientific Selection

Odor Threshold: (Z)-8-Tetradecenal Exhibits a ~138x Lower Threshold than its (E)-Isomer

(Z)-8-Tetradecenal possesses an exceptionally low odor threshold of 0.009 ppb in water. This is approximately 138 times lower than the 1.24 ppb threshold reported for its (E)-isomer, demonstrating a profound difference in sensory potency directly attributable to the double-bond geometry [1]. Furthermore, the patent notes that the odor threshold of (Z)-8-tetradecenal is approximately two orders of magnitude lower than that of the structurally related positional isomers (Z)-7-tetradecenal and (Z)-9-tetradecenal [2].

Evidence Dimension	Odor Threshold in Water
Target Compound Data	0.009 ppb (for Z-isomer)
Comparator Or Baseline	(E)-8-tetradecenal: 1.24 ppb; (Z)-7-tetradecenal and (Z)-9-tetradecenal
Quantified Difference	~138x lower threshold vs. E-isomer; ~100x lower vs. Z-7 and Z-9 positional isomers.
Conditions	Measured in water as per patent US7332468B2 [1][2].

Why This Matters

This extreme potency means significantly less material is required to achieve a desired sensory effect, offering cost-in-use advantages and enabling new, more delicate flavor and fragrance formulations.

• [1] Symrise GmbH & Co. KG. US7332468B2: 8-tetradecenal as fragrance and flavoring substance. Column 5, lines 55-60. 2008. View Source
• [2] Symrise GmbH & Co. KG. US7332468B2: 8-tetradecenal as fragrance and flavoring substance. Column 6, lines 25-30. 2008. View Source

Flavor Dilution Factor: (Z)-8-Tetradecenal is Among the Most Potent Odorants in Orange Peel Oil

In a study investigating the off-flavor of Huanglongbing (HLB)-affected orange juice, aroma extract dilution analysis (AEDA) was applied to healthy orange peel oil. This analysis identified (Z)-8-tetradecenal as one of the compounds with the highest flavor dilution (FD) factors among 25 odor-active volatiles detected [1]. This finding highlights its critical role in the authentic citrus aroma profile, confirming its superior sensory impact compared to other aldehydes in a complex natural matrix.

Evidence Dimension	Flavor Dilution (FD) Factor in Orange Peel Oil
Target Compound Data	Identified as having one of the highest FD factors among 25 odor-active volatiles.
Comparator Or Baseline	Other long-chain aldehydes like (E,E)-2,4-decadienal, trans-4,5-epoxy-(E)-2-decenal, (Z)-4-decenal, and octanal.
Quantified Difference	Not a direct head-to-head comparison, but a class-level inference; it ranks among the top most potent odorants in the sample.
Conditions	Aroma extract dilution analysis (AEDA) on terpeneless peel oil from healthy oranges [1].

Why This Matters

This independent validation confirms that (Z)-8-tetradecenal is not just potent in isolation but is a key contributor to the aroma of a major agricultural commodity, underscoring its value for authentic flavor reconstitution and quality control applications.

• [1] Kiefl J, Kohlenberg B, Hartmann A, Obst K, Paetz S, Krammer G, Trautzsch S. Investigation on Key Molecules of Huanglongbing (HLB)-Induced Orange Juice Off-flavor. J Agric Food Chem. 2018;66(10):2370-2377. View Source

Regulatory Status: (Z)-8-Tetradecenal is Explicitly Permitted as a Food Flavoring Agent

The US Food and Drug Administration's (FDA) Substances Added to Food inventory (formerly EAFUS) lists (Z)-8-Tetradecenal (CAS 169054-69-7) with the technical effect of 'FLAVORING AGENT OR ADJUVANT' [1]. This provides a clear regulatory pathway for its use in food products, differentiating it from many other fatty aldehydes which may not have the same explicit approval status, thereby reducing development risk and time for food scientists and formulators.

Evidence Dimension	FDA Food Additive Status
Target Compound Data	Listed as a 'FLAVORING AGENT OR ADJUVANT'.
Comparator Or Baseline	Other unsaturated fatty aldehydes not explicitly listed in the EAFUS inventory.
Quantified Difference	Qualitative regulatory differentiation.
Conditions	Based on the US FDA's Substances Added to Food database [1].

Why This Matters

Clear regulatory status simplifies compliance and accelerates product development in the food and beverage industry, offering a significant procurement advantage over compounds with ambiguous or restricted usage profiles.

• [1] U.S. Food and Drug Administration. Substances Added to Food (formerly EAFUS). (Z)-8-Tetradecenal. Accessed April 2026. View Source

(Z)-8-Tetradecenal: Evidence-Backed Application Scenarios for Research and Industry

Precision Flavor Formulation for Authentic Citrus Profiles

Food and flavor scientists should procure (Z)-8-Tetradecenal to impart or enhance a fresh, juicy, and typical citrus character in beverages, confectionery, and savory applications. Its exceptionally low odor threshold of 0.009 ppb [1] allows for use at trace levels (e.g., 0.005% in a flavor composition) to significantly improve freshness and complexity, as demonstrated in patent examples comparing orange flavor compositions with and without this compound [2]. This compound's high flavor dilution factor in natural orange peel oil [3] confirms its critical role in achieving authentic citrus flavor profiles.

High-Sensitivity Semiochemical Lure for Pest Monitoring

Chemical ecologists and entomologists should use (Z)-8-Tetradecenal as a key component in species-specific pheromone lures for monitoring or trapping target moth pests . Its activity as a sex pheromone component for numerous moth species in the Tortricidae and Noctuidae families makes it an essential tool in integrated pest management (IPM) programs. The compound's defined stereochemistry is critical for biological activity, as even minor impurities or the wrong isomer can disrupt attraction . The documented ability of a 0.005% addition of (Z)-8-tetradecenal to a flavor base to create a significantly fresher, juicier profile [2] is a strong analogy for its capacity to act as a potent synergist or minor component in multi-component pheromone blends, where precise ratios are critical for field efficacy.

Development of High-Impact, Citrus-Themed Fragrances

Perfumers and fragrance developers should utilize (Z)-8-Tetradecenal as a powerful top-note in citrus-themed fine fragrances and functional products (e.g., cleaners, personal care items). Its extremely low odor threshold [1] ensures a long-lasting, diffusive effect at low inclusion rates (recommended usage up to 4.0000% in the fragrance concentrate [4]), offering cost-effective performance. The sensory description of imparting a fresher, juicier, and more 'typical' citrus note [2] makes it a superior choice for creating modern, natural-smelling citrus accords compared to other aldehydes that may be perceived as 'fatty' or 'waxy' [2].

• [1] Symrise GmbH & Co. KG. US7332468B2: 8-tetradecenal as fragrance and flavoring substance. Column 5, lines 55-60. 2008. View Source
• [2] Symrise GmbH & Co. KG. US7332468B2: 8-tetradecenal as fragrance and flavoring substance. Column 6, lines 35-45 and 50-60. 2008. View Source
• [3] Kiefl J, Kohlenberg B, Hartmann A, Obst K, Paetz S, Krammer G, Trautzsch S. Investigation on Key Molecules of Huanglongbing (HLB)-Induced Orange Juice Off-flavor. J Agric Food Chem. 2018;66(10):2370-2377. View Source
• [4] The Good Scents Company. (Z)-8-tetradecenal. Accessed April 2026. View Source